Cas no 1936555-39-3 (4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1936555-39-3
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5740026
• PubChem ID: 126999318
• Update Time: 2025-05-27

4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine
• EN300-1111033
• 1936555-39-3
• 1H-Pyrazol-3-amine, 4-bromo-1-(1,2-dimethylbutyl)-

• Inchi： 1S/C9H16BrN3/c1-4-6(2)7(3)13-5-8(10)9(11)12-13/h5-7H,4H2,1-3H3,(H2,11,12)
• InChI Key： PIQSKYIUVGMASV-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)CC)C=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 245.05276g/mol
• Monoisotopic Mass: 245.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 314.9±22.0 °C(Predicted)
• pka: 1.95±0.11(Predicted)

Additional information on 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine (CAS No. 1936555-39-3)

4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine, with the CAS number 1936555-39-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine substituent and a 3-methylpentan-2-yl group in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting chronic diseases and infectious pathogens.

The synthesis of 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine involves multi-step organic reactions, often starting with the bromination of pyrazole derivatives. Its CAS no. 1936555-39-3 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry. Recent studies highlight its role as a key building block for developing kinase inhibitors, which are crucial in cancer therapy. Additionally, its structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in modern drug design.

In the context of agrochemical innovation, this compound is explored for its potential as a precursor to pesticides and herbicides. With global agriculture facing pressures from climate change and pest resistance, the demand for efficient and sustainable agrochemicals has never been higher. The pyrazole amine core of 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine offers a promising scaffold for designing environmentally friendly solutions. Its bromine atom further enhances reactivity, enabling the creation of derivatives with tailored properties for crop protection.

From a market perspective, the compound's CAS no. 1936555-39-3 is often associated with high-purity chemical suppliers catering to research institutions and pharmaceutical companies. The growing interest in precision medicine and personalized therapeutics has amplified the need for such intermediates. Analysts predict a steady increase in demand, driven by advancements in high-throughput screening and combinatorial chemistry. Furthermore, the compound's compatibility with green chemistry principles aligns with the industry's shift toward sustainable practices.

For researchers working on central nervous system (CNS) disorders, 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine presents intriguing possibilities. Its structural features resemble those of known neuromodulators, making it a candidate for developing neuroprotective agents. The 3-methylpentan-2-yl group may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug efficacy. This aligns with current trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, where small-molecule therapeutics are in high demand.

Quality control and analytical characterization of CAS no. 1936555-39-3 are essential for ensuring reproducibility in research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify purity and structural integrity. The compound's stability under various conditions is also a topic of investigation, particularly for industrial-scale applications. These aspects are critical for meeting regulatory standards and maintaining consistency in drug development pipelines.

In summary, 4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine (CAS no. 1936555-39-3) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a valuable asset for researchers tackling some of today's most pressing scientific challenges. As the fields of drug discovery and sustainable agriculture continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.